![molecular formula C22H23NO4 B2393573 2-[3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid CAS No. 2287263-11-8](/img/structure/B2393573.png)
2-[3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
Description
The compound “2-[3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid” is a complex organic molecule. It contains a bicyclo[1.1.1]pentane moiety, which is a type of carbocycle that is highly strained due to its small ring size . This strain allows it to participate in a range of strain-releasing reactions .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the bicyclo[1.1.1]pentane ring and multiple phenyl groups. The bicyclo[1.1.1]pentane ring is a four-membered carbocycle with a bridging C(1)-C(3) bond .Future Directions
The chemistry of bicyclo[1.1.1]pentanes has been gaining interest in recent years, driven by the pharmaceutical industry’s desire for new methods to access cyclobutanes and azetidines . Therefore, compounds like “2-[3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid” could potentially be of interest in future research.
Properties
IUPAC Name |
2-[3-(3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO4/c1-15-6-5-9-17(10-15)21-12-22(13-21,14-21)18(19(24)25)23-20(26)27-11-16-7-3-2-4-8-16/h2-10,18H,11-14H2,1H3,(H,23,26)(H,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IECCJSAEKDFRAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C23CC(C2)(C3)C(C(=O)O)NC(=O)OCC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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